N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C17H17N5O2/c1-12-8-9-18-15(11-12)19-16(23)7-4-10-22-17(24)13-5-2-3-6-14(13)20-21-22/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,18,19,23)
• InChI Key: VKEMJYRGJMPBCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol

Description

N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, also known as MBBA, is a compound with potential applications in scientific research. It is a benzotriazine-based compound that has been shown to have interesting biological properties.

Scientific Research Applications

Catalytic Applications

Mesoporous nitrogen-doped carbon, derived from related ionic liquids, has been identified as a highly active, cost-effective, and selective metal-free catalyst for the electrochemical synthesis of hydrogen peroxide. This discovery suggests potential for safe, sustainable, and economical production methods for hydrogen peroxide in flow-reactor-based systems (Fellinger, Hasché, Strasser, & Antonietti, 2012).

Synthetic Chemistry

Several studies focus on the synthesis and reactions of compounds structurally related to N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, highlighting their utility in creating novel compounds with potential biological activities. For instance, β-lithiations of carboxamides have been used to synthesize β-substituted-α,β-unsaturated amides, indicating a method for creating derivatives with varied chemical properties (Katritzky, Szajda, & Lam, 1993).

Drug Discovery and Biological Applications

Research into novel indolylpyridazinone derivatives, potentially related to the core structure of N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide, has demonstrated expected biological activities, suggesting that modifications to the core structure could yield compounds with significant therapeutic potential (Abubshait, 2007).

Environmental and Bioremediation Research

Studies on the cyto-genotoxicological impact of ionic liquids related to N-(4-methylpyridin-2-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide have led to the development of bacterial consortia capable of biodegrading these compounds. This research paves the way for environmental remediation strategies that can effectively remove such pollutants from the environment (Thamke, Chaudhari, Tapase, Paul, & Kodam, 2019).